(3-(5-(Benzo[d][1,3]dioxol-5-yl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)(2,4-dimethylthiazol-5-yl)methanone

• IUPAC Name: [3-[5-(1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl]-(2,4-dimethyl-1,3-thiazol-5-yl)methanone
• InChI: InChI=1S/C20H20N4O4S/c1-11-17(29-12(2)21-11)20(25)24-7-3-4-14(9-24)19-23-22-18(28-19)13-5-6-15-16(8-13)27-10-26-15/h5-6,8,14H,3-4,7,9-10H2,1-2H3
• InChI Key: IGEFQESQZXFCQI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C)C(=O)N2CCCC(C2)C3=NN=C(O3)C4=CC5=C(C=C4)OCO5
• Molecular Formula: C20H20N4O4S
• Molecular Weight: 412.5 g/mol

Description

The compound is a complex organic molecule with several functional groups, including a benzo[d][1,3]dioxol-5-yl group, an oxadiazol-2-yl group, a piperidin-1-yl group, and a dimethylthiazol-5-yl group. These groups are common in many pharmaceuticals and could potentially have various biological activities.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several heterocyclic rings. The benzo[d][1,3]dioxol-5-yl group is a fused ring system that includes a benzene ring and a 1,3-dioxole ring. The oxadiazole and thiazole rings are both five-membered heterocycles, with the oxadiazole containing two nitrogen atoms and the thiazole containing a sulfur and a nitrogen.

Future Directions

The potential applications of this compound would depend on its biological activity. If it shows promising activity in initial studies, it could be further developed and optimized for use in pharmaceuticals or other industries.